1-[2-(4-nitrophenyl)ethyl]-1H-pyrazole

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 1-[2-(4-nitrophenyl)ethyl]pyrazole
• InChI: InChI=1S/C11H11N3O2/c15-14(16)11-4-2-10(3-5-11)6-9-13-8-1-7-12-13/h1-5,7-8H,6,9H2
• InChI Key: ORJXJCYKNWCFOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)CCC2=CC=C(C=C2)[N+](=O)[O-]

Description

1-[2-(4-nitrophenyl)ethyl]-1H-pyrazole is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(2-bromoethyl)-4-nitrobenzene (18.7 g), pyrazole (5.53 g) and potassium hydroxide (4.56 g) was stirred at 140° C. for 8 min. The reaction mixture was poured into water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water, dried over anhydrous magnesium sulfate, and concentrated. The residue was subjected to silica gel column chromatography to give 1-[2-(4-nitrophenyl)ethyl]-1H-pyrazole (1.37 g, 8%) as crystals from a fraction eluted with hexane-ethyl acetate (1:2, v/v). Recrystallization thereof from ethyl acetate-hexane gave yellow prism crystals. melting point: 92-93° C.